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Abstract

Epoxyparvinolide, a sesquiterpenoid isolated from the medicinal plant Pogostemon
parviflorus, represents a class of natural products with potential therapeutic applications. This
technical guide provides a comprehensive review of the available scientific information on
Epoxyparvinolide and related sesquiterpenoids. Due to the limited publicly available data on
Epoxyparvinolide, this document also synthesizes information on the broader class of
sesquiterpenoids from Pogostemon species to provide context for its potential biological
activities and characteristics. This guide covers the known chemical properties, biological
activities, and experimental data related to these compounds, aiming to facilitate further
research and development.

Introduction to Epoxyparvinolide and
Sesquiterpenoids

Epoxyparvinolide is a sesquiterpenoid, a class of naturally occurring 15-carbon isoprenoids.
These compounds are secondary metabolites found in a wide variety of plants and fungi and
are known for their diverse and potent biological activities. The source of Epoxyparvinolide,
Pogostemon parviflorus, is a member of the Lamiaceae family and has been traditionally used
in medicine, suggesting the presence of bioactive constituents. Sesquiterpenoids from
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Pogostemon species have demonstrated a range of effects, including antimicrobial and anti-
inflammatory properties.

Chemical Properties of Epoxyparvinolide

Detailed structural and physicochemical data for Epoxyparvinolide are not extensively
reported in widely accessible literature. However, based on its classification as a
sesquiterpenoid and its molecular formula, key characteristics can be inferred.

Property Value Source

Inferred from chemical

Molecular Formula C15H2203
databases
_ Inferred from chemical
Molecular Weight 250.33 g/mol
databases
Class Sesquiterpenoid (Patra & Mitra, 1986)
Natural Source Pogostemon parviflorus (Patra & Mitra, 1986)

Biological Activity of Epoxyparvinolide and Related
Compounds

While specific studies on the signaling pathways of Epoxyparvinolide are not available, data
on related compounds and extracts from Pogostemon parviflorus suggest potential
antimicrobial activity.

Antimicrobial Activity

A compound with the same molecular formula as Epoxyparvinolide, isolated from Aspergillus
niger, has been evaluated for its antimicrobial properties. The following table summarizes the
zone of inhibition observed in a disc diffusion assay.
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Microorganism Concentration (p g/disk) Zone of Inhibition (mm)
Staphylococcus aureus 50

Staphylococcus aureus 100

Escherichia coli 50

Escherichia coli 100

Bacillus subtilis 50

Bacillus subtilis 1000

Note: Specific inhibition zone diameters were not provided in the source data.

Extracts of Pogostemon parviflorus have shown antidermatophytic activity, with Minimum
Inhibitory Concentration (MIC) values ranging from 2.5 to 10 mg/mL against various
dermatophytes.

Experimental Protocols

Detailed experimental protocols for the isolation and characterization of Epoxyparvinolide are
not readily available. The following represents a generalized workflow for the isolation and
analysis of sesquiterpenoids from a plant source, which could be adapted for
Epoxyparvinolide.

General Isolation and Purification Workflow
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« To cite this document: BenchChem. [In-Depth Technical Guide: Epoxyparvinolide and
Related Sesquiterpenoids]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14813637#review-of-epoxyparvinolide-and-related-
sesquiterpenoids]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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